Cas no 2092062-21-8 (5-(Difluoromethyl)-4-methyl-thiophene-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-methyl-thiophene-2-carboxylic acid
• CAS No: 2092062-21-8
• MF: C₇H₆F₂O₂S
• MW: 192.183147907257
• CID: 5203259
• Update Time: 2023-03-11

5-(Difluoromethyl)-4-methyl-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methyl-thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 5-(difluoromethyl)-4-methyl-

• Inchi： 1S/C7H6F2O2S/c1-3-2-4(7(10)11)12-5(3)6(8)9/h2,6H,1H3,(H,10,11)
• InChI Key： RVTXBDDUXXCORE-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C(F)F)=C(C)C=1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 308.0±42.0 °C at 760 mmHg
• Flash Point: 140.1±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(Difluoromethyl)-4-methyl-thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)